Cas no 927996-31-4 (1-(benzenesulfonyl)-1,2,3,4-tetrahydroquinolin-6-amine)

• Product Name: 1-(benzenesulfonyl)-1,2,3,4-tetrahydroquinolin-6-amine
• CAS No: 927996-31-4
• MF: C₁₅H₁₆N₂O₂S
• MW: 288.364742279053
• MDL: MFCD09261811
• CID: 5046491
• PubChem ID: 16642536
• Update Time: 2025-08-05

1-(benzenesulfonyl)-1,2,3,4-tetrahydroquinolin-6-amine Chemical and Physical Properties

Names and Identifiers

• 1-(phenylsulfonyl)-1,2,3,4-tetrahydroquinolin-6-amine
• 1-(benzenesulfonyl)-3,4-dihydro-2H-quinolin-6-amine
• VU0490397-1
• 1-(benzenesulfonyl)-1,2,3,4-tetrahydroquinolin-6-amine

• MDL： MFCD09261811
• Inchi： 1S/C15H16N2O2S/c16-13-8-9-15-12(11-13)5-4-10-17(15)20(18,19)14-6-2-1-3-7-14/h1-3,6-9,11H,4-5,10,16H2
• InChI Key： VBBAKWQDJAOWLY-UHFFFAOYSA-N
• SMILES： S(C1C=CC=CC=1)(N1C2C=CC(=CC=2CCC1)N)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 426
• XLogP3: 2.3
• Topological Polar Surface Area: 71.8

Experimental Properties

• Density: 1.3±0.1 g/cm3
• Boiling Point: 515.8±60.0 °C at 760 mmHg
• Flash Point: 265.8±32.9 °C
• Vapor Pressure: 0.0±1.3 mmHg at 25°C

1-(benzenesulfonyl)-1,2,3,4-tetrahydroquinolin-6-amine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)